Cas no 80550-76-1 (4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one)

• Product Name: 4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one
• CAS No: 80550-76-1
• MF: C₁₁H₇ClN₂O₂
• MW: 234.638481378555
• CID: 868765
• PubChem ID: 135399140
• Update Time: 2025-07-09

4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethyl)[1]benzofuro[3,2-d]pyrimidin-4(1H)-one
• 2-(CHLOROMETHYL)[1]BENZOFURO[3,2-D]PYRIMIDIN-4(3H)-ONE
• 2-(chloromethyl)-1H-[1]benzofuro[3,2-d]pyrimidin-4-one
• 2-(chloromethyl)-3H-[1]benzofuro[3,2-d]pyrimidin-4-one
• SCHEMBL1855348
• DTXSID70406232
• Z94599199
• CS-0234000
• 4-(chloromethyl)-8-oxa-3,5-diazatricyclo[7.4.0.0,2,7]trideca-1(13),2(7),3,9,11-pentaen-6-one
• EN300-13770
• UTFOEOBMLILAKL-UHFFFAOYSA-N
• 2-(chloromethyl)benzofuro[3,2-d]pyrimidin-4(3H)-one
• SR-01000071134-1
• SR-01000071134
• 80550-76-1
• AKOS000118336
• 4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one

• MDL： MFCD06254765
• Inchi： 1S/C11H7ClN2O2/c12-5-8-13-9-6-3-1-2-4-7(6)16-10(9)11(15)14-8/h1-4H,5H2,(H,13,14,15)
• InChI Key： UTFOEOBMLILAKL-UHFFFAOYSA-N
• SMILES： ClCC1NC(C2=C(C3C=CC=CC=3O2)N=1)=O

Computed Properties

• Exact Mass: 234.0196052g/mol
• Monoisotopic Mass: 234.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one

4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one: A Comprehensive Overview

The compound with CAS No 80550-76-1, known as 4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one, is a highly specialized organic molecule with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its unique properties and potential for innovative applications.

The chemical structure of this compound is characterized by a tricyclic system with multiple functional groups. The presence of the chloromethyl group at position 4 introduces interesting reactivity and selectivity in chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials and pharmaceutical compounds. For instance, researchers have explored its use in the development of novel polymers with enhanced mechanical properties and thermal stability.

One of the most notable aspects of this compound is its biological activity. Preclinical studies have demonstrated that it exhibits potent inhibitory effects on certain enzymes involved in metabolic pathways. This has led to investigations into its potential as a lead compound for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a variety of methods, including multi-component reactions and catalytic processes. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for applications in chiral recognition and catalysis.

The physical properties of this compound are also worth mentioning. It has a high melting point and excellent solubility in organic solvents, making it suitable for use in various industrial processes. Additionally, its ability to form stable complexes with metal ions has been leveraged in the design of new catalysts for organic transformations.

From an environmental perspective, the compound has been studied for its biodegradability and ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

Looking ahead, the future of 4-(Chloromethyl)-8-oxa-3,5-diazatricyclo7.4.0.0,2,7trideca-1(13),2(7),3,9,11-pentaen-6-one seems promising as scientists continue to unlock its full potential. Collaborative efforts between academia and industry are expected to drive further innovation in its application across multiple sectors.